Cas no 1006446-72-5 (3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid)
1006446-72-5 structure
Product Name:3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1006446-72-5
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD04970960
CID:3056932
PubChem ID:19621373
Update Time:2025-04-21
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid
- BBL040073
- EN300-92486
- 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoicacid
- CS-0264265
- 3-(1-ethyl-5-methylpyrazol-4-yl)propanoic acid
- STK349810
- AKOS000311253
- 1006446-72-5
- GQB44672
-
- MDL： MFCD04970960
- Inchi： 1S/C9H14N2O2/c1-3-11-7(2)8(6-10-11)4-5-9(12)13/h6H,3-5H2,1-2H3,(H,12,13)
- InChI Key： FTPSKMSZVMRVIZ-UHFFFAOYSA-N
- SMILES： OC(CCC1C=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 182.105527694Da
- Monoisotopic Mass: 182.105527694Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.1Ų
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-92486-0.05g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 0.05g |
$164.0 | 2023-09-01 | |
| Enamine | EN300-92486-0.1g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 0.1g |
$245.0 | 2023-09-01 | |
| Enamine | EN300-92486-0.25g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 0.25g |
$349.0 | 2023-09-01 | |
| Enamine | EN300-92486-0.5g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 0.5g |
$549.0 | 2023-09-01 | |
| Enamine | EN300-92486-1.0g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 1.0g |
$705.0 | 2023-02-11 | |
| Enamine | EN300-92486-2.5g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 2.5g |
$1234.0 | 2023-09-01 | |
| Enamine | EN300-92486-5.0g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 5.0g |
$2116.0 | 2023-02-11 | |
| Enamine | EN300-92486-10.0g |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 10.0g |
$3880.0 | 2023-02-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7012-1G |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 1g |
￥ 2,455.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7012-5G |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid |
1006446-72-5 | 95% | 5g |
￥ 7,359.00 | 2023-03-31 |
3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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